molecular formula C12H12N4O2S2 B277209 N-(4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide

N-(4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide

Cat. No. B277209
M. Wt: 308.4 g/mol
InChI Key: HHDJFAQBSBSZFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide, commonly known as ATDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. ATDA is a small molecule that belongs to the class of thioamides and has been studied for its ability to act as an anti-inflammatory and analgesic agent.

Mechanism of Action

ATDA is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a key role in the inflammatory response. By inhibiting COX activity, ATDA reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that ATDA has a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, ATDA has been shown to reduce oxidative stress and improve antioxidant status in animal models. Additionally, ATDA has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the advantages of using ATDA in lab experiments is its relatively simple synthesis method. Additionally, ATDA has been shown to have low toxicity in animal models, making it a potentially safe candidate for further research. However, one limitation of using ATDA in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on ATDA. One area of interest is the development of more efficient synthesis methods for ATDA. Additionally, further research is needed to fully understand the mechanism of action of ATDA and its potential use in the treatment of various diseases. Other potential future directions include the development of novel derivatives of ATDA and the investigation of its potential use in combination with other drugs.

Synthesis Methods

ATDA can be synthesized through a multi-step process that involves the condensation of 2-amino-5-mercapto-1,3,4-thiadiazole with 4-chloroacetylphenylacetic acid. The resulting compound is then further reacted with ammonia to obtain ATDA.

Scientific Research Applications

ATDA has been extensively studied for its potential use in the treatment of various diseases. Studies have shown that ATDA has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, ATDA has been shown to have analgesic effects, making it a potential candidate for the treatment of chronic pain.

properties

Molecular Formula

C12H12N4O2S2

Molecular Weight

308.4 g/mol

IUPAC Name

N-[4-[2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]phenyl]acetamide

InChI

InChI=1S/C12H12N4O2S2/c1-7(17)14-9-4-2-8(3-5-9)10(18)6-19-12-16-15-11(13)20-12/h2-5H,6H2,1H3,(H2,13,15)(H,14,17)

InChI Key

HHDJFAQBSBSZFV-UHFFFAOYSA-N

SMILES

CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NN=C(S2)N

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NN=C(S2)N

Origin of Product

United States

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